Cas no 878971-45-0 (2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one
• CAS No: 878971-45-0
• MF: C₁₆H₁₁N₃O₂S
• MW: 309.342441797256
• CID: 3148295
• PubChem ID: 135417523
• Update Time: 2025-06-08

2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]quinazolin-4(3H)-one
• F2551-0032
• AKOS002304834
• STK211756
• 878971-45-0
• AB00687965-02
• 2-[(1,3-benzoxazol-2-ylthio)methyl]quinazolin-4(3H)-one
• HMS1513B19
• STK618948
• AKOS005552789
• 2-(1,3-benzoxazol-2-ylsulfanylmethyl)-3H-quinazolin-4-one
• ChemDiv3_014121
• NCGC00276490-01
• 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]quinazolin-4(1H)-one
• 2-[(1,3-BENZOXAZOL-2-YLSULFANYL)METHYL]-4(3H)-QUINAZOLINONE
• AKOS003363506
• IDI1_029919
• 2-((benzo[d]oxazol-2-ylthio)methyl)quinazolin-4(3H)-one
• STK284719
• 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]quinazolin-4-ol
• 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C16H11N3O2S/c20-15-10-5-1-2-6-11(10)17-14(19-15)9-22-16-18-12-7-3-4-8-13(12)21-16/h1-8H,9H2,(H,17,19,20)
• InChI Key： XXMMVUHWYQRQKO-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 309.05719778Da
• Monoisotopic Mass: 309.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one

Introduction to 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one (CAS No. 878971-45-0)

2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one (CAS No. 878971-45-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The benzoxazolyl and dihydroquinazolinone moieties are key structural elements that contribute to the compound's pharmacological profile. The benzoxazolyl group is known for its ability to form stable complexes with various metal ions, which can influence the compound's biological activity. The dihydroquinazolinone scaffold, on the other hand, is a well-established motif in drug discovery, often associated with potent inhibitory effects on various enzymes and receptors.

Recent research has highlighted the potential of 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one effectively inhibited the proliferation of human breast cancer cells by targeting specific signaling pathways involved in cell growth and survival.

In addition to its anti-cancer properties, 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California found that this compound can modulate the activity of certain enzymes implicated in the pathogenesis of Alzheimer's disease. Specifically, it was observed to inhibit the aggregation of amyloid-beta peptides, a hallmark feature of Alzheimer's pathology.

The pharmacokinetic properties of 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

One of the key challenges in the development of 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one is optimizing its solubility and bioavailability. To address these issues, researchers have explored various strategies such as prodrug design and nanoparticle formulations. These approaches aim to enhance the compound's stability and delivery to target tissues while minimizing potential side effects.

The safety profile of 2-(1,3-benzoxazol-2-ylsulfanyl)methyl-3,4-dihydroquinazolin-4-one has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 2-(1,3-benzoxazolylsulfanylmethyl)-3,4-dihydroquinazolinone (CAS No. 878971-45-0) represents a promising lead compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.